![molecular formula C24H19NO2S2 B4580671 4-[3-(benzyloxy)benzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one](/img/structure/B4580671.png)
4-[3-(benzyloxy)benzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one
Overview
Description
4-[3-(benzyloxy)benzylidene]-2-(benzylthio)-1,3-thiazol-5(4H)-one is a synthetic compound that belongs to the thiazole family. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has shown promising results in various studies, and its synthesis and mechanism of action have been well-established.
Scientific Research Applications
Synthesis and Reactivity
- Thiazole derivatives have been synthesized through various chemical reactions, indicating the versatility of thiazole compounds in organic synthesis. For instance, thiazolidin-4-ones were obtained from the reaction of benzylidene-anilines and mercaptoacetic acid, showcasing the thiazole ring's reactivity and potential for modification (Bolognese et al., 2004).
Antioxidant Properties
- Some thiazole derivatives demonstrate significant antioxidant properties, which could be relevant in the development of therapeutic agents or in studies related to oxidative stress and its biological implications. The synthesis and characterization of pyrimidine derivatives, including thiazolo and thiazin ones, highlighted their potential as corrosion inhibitors and antioxidants, suggesting a possible application area for similar compounds (Akbas et al., 2018).
Lipid Peroxidation Inhibitors
- The structure-activity relationship of 2-amino-5-alkylidenethiazol-4-ones was explored for their antioxidant activity, specifically lipid peroxidation inhibition. This study underscores the potential of thiazole derivatives in medicinal chemistry, particularly in designing compounds to mitigate oxidative damage (Zvezdanović et al., 2014).
Electrochromic Materials
- Donor−acceptor polymer electrochromes with tunable colors and performance have been developed using thiophene and benzothiadiazole units. This suggests that thiazole derivatives could find applications in the development of electrochromic devices, highlighting their potential utility in materials science (İçli et al., 2010).
Biological Activities
- Studies on thiazolidinones and thiazolopyridines with various substituents have explored their antimicrobial and other biological activities. Such research indicates the potential of thiazole derivatives in drug discovery and development, particularly as antimicrobial agents (Kumar et al., 2006).
properties
IUPAC Name |
(4Z)-2-benzylsulfanyl-4-[(3-phenylmethoxyphenyl)methylidene]-1,3-thiazol-5-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19NO2S2/c26-23-22(25-24(29-23)28-17-19-10-5-2-6-11-19)15-20-12-7-13-21(14-20)27-16-18-8-3-1-4-9-18/h1-15H,16-17H2/b22-15- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHLNNMYQCWMVND-JCMHNJIXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)C=C3C(=O)SC(=N3)SCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)/C=C\3/C(=O)SC(=N3)SCC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19NO2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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